2-(2-Chlorophenyl)-1-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]ethanone
• InChI: InChI=1S/C13H13ClF3NO2/c14-11-4-2-1-3-9(11)5-12(19)18-6-10(7-18)20-8-13(15,16)17/h1-4,10H,5-8H2
• InChI Key: KQEDZAAVQNITKD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC=CC=C2Cl)OCC(F)(F)F
• Molecular Formula: C13H13ClF3NO2
• Molecular Weight: 307.69 g/mol

Description

2-(2-Chlorophenyl)-1-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethanone is a chemical compound that has gained significant attention in scientific research. It is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of the endocannabinoid anandamide. This compound has shown potential in the treatment of various diseases, including pain, anxiety, and inflammation.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• A study on the synthesis of novel phenyl pyrazole, azetidinone, and diazenyl ethanone derivatives of benzofurans explored their antimicrobial activities. The synthesis involved reacting salicylaldehyde and 2-hydroxy acetophenone with chloroacetone, followed by treatment with aromatic amines to produce azetidinones. These compounds were evaluated for antimicrobial activities, indicating potential applications in developing new antimicrobial agents (Kumar et al., 2007).

Microwave-Assisted Synthesis

• Another study highlighted the microwave-assisted rapid synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones. These compounds were prepared from Schiff base derivatives and evaluated for their antibacterial and antifungal activities, showcasing the efficiency of microwave-assisted synthesis in generating pharmacologically active compounds (Mistry & Desai, 2006).

Inhibition of Human Leukocyte Elastase

• The stereospecific synthesis of N-aryl-3,3-dihalogenoazetidin-2-ones and their role as inhibitors of human leukocyte elastase (HLE) were investigated. This study demonstrated the potential therapeutic applications of azetidinone derivatives in treating diseases involving elastase activity (Doucet et al., 1997).

Synthesis of 3-Oxo- and 3-Ethylideneazetidine Derivatives

• Research into the preparation of 3-azetidinones and their transformation into 3-ethylideneazetidines aimed at synthesizing 3-ethylideneazetidine-2-carboxylic acid. This study contributes to the field of organic synthesis, offering methods for preparing compounds that could have further applications in medicinal chemistry and drug design (Bauman & Duthaler, 1988).

Synthesis and Evaluation as Potential Antidepressant and Nootropic Agents

• The synthesis and pharmacological evaluation of Schiff’s bases and 2-azetidinones derived from isonocotinyl hydrazone were described. These compounds were assessed for their antidepressant and nootropic activities, indicating the potential of azetidinone derivatives as central nervous system (CNS) active agents (Thomas et al., 2016).